Cas no 777825-15-7 (4-(3-methylbutyl)benzene-1-sulfonamide)

• Product Name: 4-(3-methylbutyl)benzene-1-sulfonamide
• CAS No: 777825-15-7
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 6291593
• PubChem ID: 19735486
• Update Time: 2025-05-25

4-(3-methylbutyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylbutyl)benzene-1-sulfonamide
• 777825-15-7
• EN300-1617648
• SCHEMBL104853
• AKOS008971835

• Inchi： 1S/C11H17NO2S/c1-9(2)3-4-10-5-7-11(8-6-10)15(12,13)14/h5-9H,3-4H2,1-2H3,(H2,12,13,14)
• InChI Key： NKPXUYQIGKOBBX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCC(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 227.09799996g/mol
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-(3-methylbutyl)benzene-1-sulfonamide

4-(3-methylbutyl)benzene-1-sulfonamide: A Comprehensive Overview

The compound 4-(3-methylbutyl)benzene-1-sulfonamide (CAS No. 777825-15-7) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group attached to a benzene ring, further substituted with a 3-methylbutyl group. The sulfonamide group is known for its stability and ability to form strong hydrogen bonds, making it a valuable functional group in drug design and polymer chemistry. The 3-methylbutyl group, on the other hand, introduces steric bulk and hydrophobicity, which can influence the compound's solubility and reactivity.

Recent studies have highlighted the importance of 4-(3-methylbutyl)benzene-1-sulfonamide in the development of advanced materials. For instance, researchers have explored its use as a building block for constructing supramolecular assemblies. The combination of the sulfonamide group's hydrogen bonding capability and the hydrophobic 3-methylbutyl group allows for the formation of well-defined nanostructures, which are highly sought after in nanotechnology applications. These assemblies can potentially be used in drug delivery systems, sensors, and catalysis.

In the pharmaceutical industry, 4-(3-methylbutyl)benzene-1-sulfonamide has been investigated as a lead compound for designing bioactive molecules. Its structure provides a versatile platform for modifying pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). By altering the substituents on the benzene ring or modifying the sulfonamide group, chemists can tailor the compound's bioavailability and target specificity. Recent research has demonstrated that derivatives of this compound exhibit promising activity against various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders.

The synthesis of 4-(3-methylbutyl)benzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the corresponding benzene sulfonic acid derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the 3-methylbutyl group. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions, improving yield and purity. These advancements not only make the synthesis more efficient but also pave the way for large-scale production of this compound.

From an environmental perspective, understanding the degradation pathways of 4-(3-methylbutyl)benzene-1-sulfonamide is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as UV light or microbial action, the compound undergoes hydrolysis to form less complex molecules. This information is vital for designing sustainable chemical processes and minimizing environmental pollution.

In conclusion, 4-(3-methylbutyl)benzene-1-sulfonamide (CAS No. 777825-15-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block in materials science and drug discovery. As research continues to uncover new properties and potential uses, this compound is likely to play an increasingly important role in advancing modern chemistry.